Cas no 55852-04-5 (2-Pentanone, 4-fluoro-4-methyl- (9CI))
55852-04-5 structure
Product Name:2-Pentanone, 4-fluoro-4-methyl- (9CI)
CAS No:55852-04-5
MF:C6H11FO
MW:118.149345636368
CID:1019454
PubChem ID:11819075
Update Time:2025-04-20
2-Pentanone, 4-fluoro-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 4-fluoro-4-methyl- (9CI)
- 2-PENTANONE, 4-FLUORO-4-METHYL-
- 55852-04-5
- DB-270671
- 2-Pentanone,4-fluoro-4-methyl-(9ci)
- SCHEMBL11289793
-
- Inchi: 1S/C6H11FO/c1-5(8)4-6(2,3)7/h4H2,1-3H3
- InChI Key: AZTRNPNDARHJQO-UHFFFAOYSA-N
- SMILES: FC(C)(C)CC(C)=O
Computed Properties
- Exact Mass: 118.079393132g/mol
- Monoisotopic Mass: 118.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 17.1Ų
2-Pentanone, 4-fluoro-4-methyl- (9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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